5-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C13H20ClNO5S/c1-13(20-4,9-18-2)8-15-21(16,17)12-7-10(14)5-6-11(12)19-3/h5-7,15H,8-9H2,1-4H3
• InChI Key: UWCQHHDBLLEWSR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=C(C=CC(=C1)Cl)OC)(COC)OC
• Molecular Formula: C13H20ClNO5S
• Molecular Weight: 337.82 g/mol
• CAS No.: 2034332-20-0

Description

5-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C13H20ClNO5S and its molecular weight is 337.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Benzensulfonamides : A study described the synthesis of novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides, which were prepared by reacting 4-(4-methyl, chloro, methoxyphenylsulfonamido)alkyl carboxylic acid hydrazides with CS2 and KOH. These compounds were characterized by physical, microanalytical, and spectral data (Zareef et al., 2007).

• Chlorinating Reagents : Research on N-chloro-N-methoxybenzenesulfonamide highlighted its use as a structurally simple and reactive chlorinating reagent. It was shown to chlorinate various substrates including diketones, phenols, and aromatic amines, yielding chlorinated products in good to high yields (Pu et al., 2016).

Biological Activities

• Antitumor Activity : Compounds from sulfonamide-focused libraries were evaluated for antitumor activities using cell-based screens. Notably, compounds N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide and N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide showed potent cell cycle inhibitory effects and have advanced to clinical trials (Owa et al., 2002).

Environmental and Sensor Applications

• Heavy Metal Sensors : A study on bis-sulfonamides, specifically N,N′-(ethane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide), explored their applications as heavy metal sensors. These compounds were used to fabricate sensitive and selective sensors for Co2+ ions, demonstrating potential for environmental monitoring (Sheikh et al., 2016).